Cas no 89914-07-8 (Benzene, 1-(bromomethyl)-2-(2-nitrophenoxy)-)
89914-07-8 structure
Product Name:Benzene, 1-(bromomethyl)-2-(2-nitrophenoxy)-
CAS No:89914-07-8
MF:C13H10BrNO3
MW:308.12740278244
CID:585353
PubChem ID:13148164
Update Time:2025-04-19
Benzene, 1-(bromomethyl)-2-(2-nitrophenoxy)- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1-(bromomethyl)-2-(2-nitrophenoxy)-
- 1-(bromomethyl)-2-(2-nitrophenoxy)benzene
- DTXSID20522037
- 89914-07-8
-
- Inchi: 1S/C13H10BrNO3/c14-9-10-5-1-3-7-12(10)18-13-8-4-2-6-11(13)15(16)17/h1-8H,9H2
- InChI Key: NRPJVDJXJYFHKP-UHFFFAOYSA-N
- SMILES: BrCC1C=CC=CC=1OC1C=CC=CC=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 306.98441g/mol
- Monoisotopic Mass: 306.98441g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 55Ų
Benzene, 1-(bromomethyl)-2-(2-nitrophenoxy)- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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